Cas no 1806303-48-9 (3-Difluoromethyl-4-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 3-Difluoromethyl-4-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1806303-48-9
• MF: C₇H₃F₅IN
• MW: 323.001911401749
• CID: 4904881
• Update Time: 2025-08-04

3-Difluoromethyl-4-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Difluoromethyl-4-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5IN/c8-6(9)3-1-14-2-4(5(3)13)7(10,11)12/h1-2,6H
• InChI Key： OKMGLWVLZDNLMX-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1C(F)(F)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 3-Difluoromethyl-4-iodo-5-(trifluoromethyl)pyridine

3-Difluoromethyl-4-iodo-5-(trifluoromethyl)pyridine: A Comprehensive Overview of CAS No. 1806303-48-9

3-Difluoromethyl-4-iodo-5-(trifluoromethyl)pyridine (CAS No. 1806303-48-9) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, an iodine atom, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to its distinctive chemical properties and potential biological activities.

The synthesis of 3-difluoromethyl-4-iodo-5-(trifluoromethyl)pyridine involves a series of well-defined chemical reactions. One common approach is the sequential introduction of the difluoromethyl, iodine, and trifluoromethyl groups onto a pyridine scaffold. The difluoromethyl group can be introduced via the reaction of a suitable pyridine derivative with a difluorocarbene source, such as bromodifluoroacetate. The iodination step typically involves the use of iodine or an iodinating agent like N-iodosuccinimide (NIS). Finally, the trifluoromethylation can be achieved using reagents like triflic acid or triflyl fluoride.

Recent studies have highlighted the potential applications of 3-difluoromethyl-4-iodo-5-(trifluoromethyl)pyridine in various therapeutic areas. One notable application is in the development of novel antiviral agents. The presence of fluorinated groups and the iodine atom can enhance the compound's ability to interact with viral proteins, potentially inhibiting viral replication. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antiviral activity against influenza viruses.

In addition to antiviral applications, 3-difluoromethyl-4-iodo-5-(trifluoromethyl)pyridine has shown promise in cancer research. The trifluoromethyl group is known to improve the metabolic stability and lipophilicity of molecules, which are crucial properties for effective anticancer drugs. Research conducted at the National Cancer Institute found that this compound and its derivatives exhibited selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy.

The biological activity of 3-difluoromethyl-4-iodo-5-(trifluoromethyl)pyridine is also influenced by its electronic properties. The presence of electron-withdrawing groups such as the difluoromethyl and trifluoromethyl moieties can modulate the electronic distribution around the pyridine ring, affecting its reactivity and binding affinity to biological targets. This makes it an attractive scaffold for designing molecules with specific biological activities.

Clinical trials involving compounds derived from 3-difluoromethyl-4-iodo-5-(trifluoromethyl)pyridine are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with several compounds demonstrating favorable pharmacokinetic profiles and minimal adverse effects. These findings underscore the potential of this compound as a lead structure for further drug development.

In conclusion, 3-difluoromethyl-4-iodo-5-(trifluoromethyl)pyridine (CAS No. 1806303-48-9) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.